Methyl 3-(methylamino)propanoate
Overview
Description
Synthesis Analysis
The synthesis of “Methyl 3-(methylamino)propanoate” involves the reaction of methyl acrylate with methylamine . The reaction is carried out in methanol at -20°C for 2 hours . The solvents are then removed in vacuo and the residue is distilled under reduced pressure to afford the title compound .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code 1S/C5H11NO2/c1-6-4-3-5(7)8-2/h6H,3-4H2,1-2H3 . The compound has a molecular weight of 117.15 g/mol .Physical And Chemical Properties Analysis
“this compound” is a clear, colorless liquid. It has a fruity odor and is stored in a dark place, sealed in dry, and under -20°C . The compound has a molecular weight of 117.15 g/mol .Scientific Research Applications
1. Neurotoxicity and Neurological Research
- BMAA has been linked to neurodegenerative diseases like amyotrophic lateral sclerosis-parkinsonism dementia (ALS-PD) in specific regions. Research using stable isotopic forms of BMAA assessed the oral bioavailability of this compound in monkeys, finding high absorption into the systemic circulation, suggesting its potential involvement in neurotoxicity (Duncan et al., 1992).
2. Pharmacokinetics
- Another study explored BMAA's pharmacokinetics, oral bioavailability, and blood-brain barrier permeability in rats. This research is crucial in understanding the role of BMAA in neurological diseases and its potential as a neurotoxic agent (Duncan et al., 1991).
3. Synthesis and Chemical Research
- BMAA has been synthesized for various purposes, including the development of neurotoxins for research. The synthesis involves processes like enantioselective hydrolysis, showcasing its applications in chemical research (Hu & Ziffer, 1990).
4. Antagonists in Therapeutics
- Methyl 3-amino-3-(3-pyridyl)propanoate, a related compound, is used in the synthesis of antagonists like RWJ-53308, which has applications in treating cardiovascular diseases (Zhong et al., 1999).
5. Anti-Cancer Activity
- Studies have also been conducted on derivatives of methyl 3-(methylamino)propanoate for their potential anti-cancer activity. This includes the synthesis of novel compounds and their evaluation against various cancer cell lines, highlighting its potential in oncology research (Liu et al., 2019).
6. Drug Design and Synthesis
- The compound's derivatives are also utilized in drug design, particularly for cancer therapy. This includes the synthesis of nanosize drug candidates and their evaluations in vitro and in silico, demonstrating its role in innovative drug development (Budama-Kilinc et al., 2020).
Safety and Hazards
properties
IUPAC Name |
methyl 3-(methylamino)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2/c1-6-4-3-5(7)8-2/h6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNUXOCKVMKGQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30497166 |
Source
|
| Record name | Methyl N-methyl-beta-alaninate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30497166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
24549-12-0 |
Source
|
| Record name | Methyl N-methyl-beta-alaninate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30497166 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-(methylamino)propanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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